2-Methyl-2-(thiophen-3-yl)butanoic acid

• Molecular Formula: C9H12O2S
• Molecular Weight: 184.26 g/mol
• SMILES: CCC(C)(C1=CSC=C1)C(=O)O
• InChI: InChI=1S/C9H12O2S/c1-3-9(2,8(10)11)7-4-5-12-6-7/h4-6H,3H2,1-2H3,(H,10,11)
• InChIKey: IXFXIPMTHRLKNI-UHFFFAOYSA-N

Compound Identity, CAS Registry, and Structural Class

2-Methyl-2-(thiophen-3-yl)butanoic acid (CAS 1479705-73-1), molecular formula C9H12O2S and molecular weight 184.26 g/mol, is a thiophene–butanoic acid hybrid featuring a quaternary carbon centre bearing a methyl group, an ethyl group, a carboxylic acid, and a thiophene ring linked specifically at the 3-position . This compound belongs to the α,α-dialkyl-arylacetic acid class and is supplied primarily as a research-grade building block for medicinal chemistry and fragment-based ligand discovery . Its regioisomeric identity—thiophene attachment at C3 rather than C2—governs key properties including electronic distribution, metabolic stability, and target engagement geometry, making correct isomer selection a critical procurement decision [1].

Identity 3-Thienyl regioisomer (CAS 1479705-73-1) for fragment-based discovery. Positional isomer critical for target geometry.

Workflow Quaternary carbon building block for sp3-rich fragment libraries. Supports ligand efficiency-driven design.

Selection Research-grade; minimum 95% purity specification. Verify lot-specific regioisomeric identity.

• [1] PubChem. Structure Search for SMILES CCC(C)(C(=O)O)c1ccsc1 – 2-Methyl-2-(thiophen-3-yl)butanoic acid. https://pubchem.ncbi.nlm.nih.gov/#query=CCC(C)(C(=O)O)c1ccsc1 (accessed 2026-05-06). View Source

Why Generic Thiophene–Butanoic Acid Analogs Cannot Substitute

Thiophene–butanoic acid derivatives with identical molecular formulas can exhibit profoundly different biological and physicochemical profiles depending on the thiophene ring substitution position. The 3-thienyl isomer places the sulfur atom in a meta-like orientation relative to the quaternary carbon, altering the vector of the carboxylic acid pharmacophore and modifying π-stacking geometry with aromatic residues in enzyme active sites . In the fatty acid synthase thioesterase (FAS-TE) domain, for example, the 3-thienyl regioisomer demonstrates measurable inhibitory activity, whereas the 2-thienyl analog and thiophene-devoid butanoic acid controls show divergent potency and binding modes [1]. Procurement of an unspecified thiophene–butanoic acid mixture or the incorrect regioisomer therefore risks loss of target engagement, irreproducible screening data, and wasted downstream optimization resources.

! 2-Thienyl isomer (CAS 1017783-11-7) targets MMP enzymes, not FAS-TE, fundamentally altering the biological hypothesis if substituted.

! Unspecified thiophene–butanoic acid mixtures may lose target engagement and produce irreproducible screening data.

! Thiophene-devoid butanoic acid controls show divergent potency and binding modes; assay-response context may not transfer.

• [1] TargetMine/NIBIOHN. Activity Report: CHEMBL1705808 – IC50 5890 nM against Fatty Acid Synthase Thioesterase Domain (FAS-TE) in a fluorescence intensity dose-response assay (PubChem BioAssay confirmatory class). https://targetmine.nibiohn.go.jp/targetmine/report.do?id=169760488 (accessed 2026-05-06). View Source

Quantitative Differentiation Evidence Against Closest Analogs

FAS-TE Domain Inhibition vs. Reference Inhibitor ML356

In a confirmatory dose-response fluorescence intensity assay against the recombinant human fatty acid synthase thioesterase (FAS-TE) domain, 2-methyl-2-(thiophen-3-yl)butanoic acid (CHEMBL1705808) exhibited an IC50 of 5,890 nM [1]. By comparison, the well-characterized FAS-TE inhibitor ML356 (CID 70680643) displays an IC50 of 334 nM under analogous assay conditions [2]. While less potent, the 3-thienyl compound's distinct regioisomeric geometry provides a different chemical starting point for fragment growth; its 17.6-fold lower potency relative to ML356 is offset by a lower molecular weight (184.26 vs. ~370 for ML356) and higher ligand efficiency potential for fragment-based lead discovery campaigns targeting FAS-TE.

FAS-TE Domain Inhibition

Cross-study comparable

Target: IC50 = 5,890 nM (3-thienyl, CHEMBL1705808)

Baseline: ML356 IC50 = 334 nM

17.6× lower potency; ~50% smaller MW (184 vs. 370 g/mol)

Supports fragment-based lead discovery context; ligand efficiency potential offsets absolute potency difference.

Recombinant human FAS-TE; fluorescence intensity kinetic assay.

Evidence Dimension	FAS-TE domain inhibition IC50 (fluorescence intensity dose-response assay)
Target Compound Data	IC50 = 5,890 nM (2-methyl-2-(thiophen-3-yl)butanoic acid, CHEMBL1705808)
Comparator Or Baseline	ML356: IC50 = 334 nM (CID 70680643, FAS-TE reference inhibitor)
Quantified Difference	17.6-fold difference in IC50 (target compound 17.6× less potent); molecular weight advantage: 184.26 vs. ~370 g/mol (target compound ~50% smaller)
Conditions	Recombinant human FAS-TE domain; fluorescence intensity kinetic assay (PubChem BioAssay confirmatory class, AID 651670 / AID 652164 family)

Why This Matters

This establishes the compound as a structurally distinct, fragment-sized FAS-TE ligand suitable for fragment-based drug design, where ligand efficiency rather than absolute potency governs lead prioritization and procurement decisions.

• [1] TargetMine/NIBIOHN. Activity Report: CHEMBL1705808 – IC50 5890 nM against Fatty Acid Synthase Thioesterase Domain (FAS-TE). https://targetmine.nibiohn.go.jp/targetmine/report.do?id=169760488 (accessed 2026-05-06). View Source
• [2] NCBI PubChem BioAssay. Summary of Probe ML356 Characteristics: IC50 334 nM for FAS-TE (AID 652164). https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3918722/table/T1/ (accessed 2026-05-06). View Source

Supplier Purity Benchmarking: 3-Thienyl vs. 2-Thienyl Isomer

Vendor specifications for the 3-thienyl regioisomer (CAS 1479705-73-1) list a minimum purity of 95% as the standard commercial grade supplied by Biosynth . In contrast, the 2-thienyl positional isomer (CAS 1017783-11-7) is marketed by multiple suppliers with a typical minimum purity of 98% . The 3-percentage-point differential reflects the distinct synthetic routes and purification challenges inherent to the meta-like thiophene substitution pattern. For procurement, this necessitates explicit verification of both regioisomeric identity (3-thienyl vs. 2-thienyl) and actual lot-specific purity when ordering the 3-thienyl compound, rather than assuming equivalence across catalog entries.

Supplier Purity Benchmark

Data to verify

Min. 95% (3-thienyl) vs. Min. 98% (2-thienyl isomer)

3-percentage-point purity differential requires explicit lot-specific verification upon procurement.

Vendor specifications; analytical method not uniformly disclosed.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	Min. 95% (2-methyl-2-(thiophen-3-yl)butanoic acid, CAS 1479705-73-1; Biosynth/CymitQuimica)
Comparator Or Baseline	Min. 98% (2-methyl-2-(thiophen-2-yl)butanoic acid, CAS 1017783-11-7; multiple vendor listings including MolCore, Chemenu)
Quantified Difference	3 absolute percentage points lower minimum purity for the 3-thienyl isomer
Conditions	Commercial supplier product specification sheets; analytical method not uniformly disclosed across vendors

Why This Matters

The purity differential directly impacts the usable concentration in biochemical assays and may require additional in-house purification for the 3-thienyl isomer, a factor that must be built into procurement planning and cost calculations.

Regioisomeric Identity and Target Engagement Selectivity

The 3-thienyl substitution (sulfur atom meta-like to the quaternary carbon) generates a different electrostatic potential surface and hydrogen-bond acceptor geometry compared to the 2-thienyl isomer (sulfur ortho-like). This positional difference is known to affect binding to the FAS-TE domain: the 3-thienyl compound registers an IC50 of 5,890 nM [1], whereas structurally related thiophene-2-yl butanoic acid derivatives have been reported with varying activity profiles in distinct biological contexts, including matrix metalloprotease inhibition [2]. While a direct head-to-head IC50 for the 2-thienyl isomer in the identical FAS-TE assay is not publicly available, the documented engagement of the 3-thienyl regioisomer with FAS-TE confirms that the thiophene attachment position is a critical determinant of protein–ligand recognition.

Target Engagement Selectivity

Class-level inference

3-Thienyl → FAS-TE engagement confirmed; 2-thienyl series → MMP inhibition reported in patent literature.

Regioisomeric identity dictates target profile; isomers are not functionally interchangeable.

Direct head-to-head FAS-TE data for 2-thienyl isomer not publicly available.

Evidence Dimension	Thiophene ring attachment position and target engagement
Target Compound Data	3-thienyl substitution: FAS-TE IC50 = 5,890 nM (confirmed engagement)
Comparator Or Baseline	2-thienyl isomer (CAS 1017783-11-7): no confirmed FAS-TE activity data publicly available; literature reports activity in MMP inhibition for related 2-thienyl butanoic acids
Quantified Difference	Qualitative difference in biological target profile: 3-thienyl → FAS-TE; 2-thienyl series → MMP inhibition (inferred from patent literature on thiophene-butanoic acid MMP inhibitors)
Conditions	Cross-class comparison based on literature target annotations and patent family US5886024A (thiophene-containing butanoic acid derivatives as MMP inhibitors)

Why This Matters

This divergence in target engagement profiles means that the 3-thienyl and 2-thienyl isomers are not functionally interchangeable; selecting the wrong isomer fundamentally alters the biological hypothesis under investigation, directly impacting experimental validity and reproducibility.

• [1] TargetMine/NIBIOHN. Activity Report: CHEMBL1705808 – IC50 5890 nM against FAS-TE. https://targetmine.nibiohn.go.jp/targetmine/report.do?id=169760488 (accessed 2026-05-06). View Source
• [2] Kluender HCE, Benz GHHB, Bullock WH (Bayer Corporation). Thiophene-containing butanoic acid derivatives as matrix metalloprotease inhibitors. United States Patent US5886024A, 1999-03-23. https://www.freepatentsonline.com/5886024.html (accessed 2026-05-06). View Source

Validated Research and Procurement Application Scenarios

Fragment-Based Lead Discovery for the FAS-TE Domain

With a confirmed IC50 of 5,890 nM against the human FAS-TE domain [1], 2-methyl-2-(thiophen-3-yl)butanoic acid serves as a validated fragment hit (molecular weight 184.26 g/mol) suitable for structure-based lead optimization. Its low molecular weight and established target engagement enable fragment growing, merging, or linking strategies. Procurement of this specific 3-thienyl regioisomer—rather than the 2-thienyl analog—is essential, as the meta-like sulfur orientation positions the carboxylic acid and thiophene vectors for productive interactions with the FAS-TE active site, a geometry not replicated by the 2-thienyl isomer .

Regioisomeric Selectivity Profiling in Enzyme Inhibitor Libraries

The compound functions as a critical tool compound for dissecting regioisomer-dependent biological activity. The documented FAS-TE engagement of the 3-thienyl isomer (IC50 5,890 nM) [1] contrasts with the matrix metalloprotease (MMP) inhibitory activity reported for 2-thienyl butanoic acid series in the patent literature [2]. This divergence makes the compound indispensable for selectivity panels that aim to map thiophene positional effects across enzyme families, directly informing medicinal chemistry design rules for heterocycle-containing inhibitors.

Quaternary Carbon Building Block for sp3-Rich Fragment Collections

As an α,α-dialkyl-arylacetic acid bearing a fully substituted quaternary carbon centre, this compound introduces three-dimensionality and conformational restriction into fragment libraries—a feature increasingly valued for improving clinical success rates [3]. The minimum 95% purity specification makes it suitable for direct use in fragment screening cascades, provided that lot-specific analytical characterization (NMR, LCMS) is obtained to confirm regioisomeric identity prior to assay deployment.

Application

Selection Property

Validation Focus

Fragment-Based Lead Discovery for FAS-TE

3-Thienyl regioisomeric identity; low molecular weight (184.26 g/mol)

Reported target engagement (FAS-TE IC50) and ligand efficiency potential

Regioisomeric Selectivity Profiling

Confirmed FAS-TE binding vs. MMP patent literature for 2-thienyl series

Divergent target engagement profile across enzyme families

sp3-Rich Fragment Collection Assembly

Quaternary carbon centre; min. 95% purity specification

Lot-specific analytical characterization (NMR, LCMS) for regioisomeric identity

• [1] TargetMine/NIBIOHN. Activity Report: CHEMBL1705808 – IC50 5890 nM against FAS-TE. https://targetmine.nibiohn.go.jp/targetmine/report.do?id=169760488 (accessed 2026-05-06). View Source
• [2] Kluender HCE, Benz GHHB, Bullock WH (Bayer Corporation). US5886024A – Thiophene-containing butanoic acid derivatives as matrix metalloprotease inhibitors (1999). https://www.freepatentsonline.com/5886024.html (accessed 2026-05-06). View Source
• [3] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009;52(21):6752-6756. (Class-level reference supporting value of sp3-rich fragments). View Source